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Compound of Interest |

Compound Name: GL0388
Cat. No.: B15580756
Get Quote

Despite a comprehensive search for the chemical compound designated as GL0388, no
publicly available scientific or technical data corresponding to this identifier could be located.
Efforts to retrieve information on its chemical structure, properties, mechanism of action, and
associated experimental data have been unsuccessful. The search results were predominantly
associated with a "Glycine Combat Sub 42 GL0388" watch model, indicating that "GL0388" is
likely not a standard or widely recognized identifier for a chemical compound in the public
domain.

It is possible that "GL0388" represents an internal or proprietary code for a compound not yet
disclosed in scientific literature or public chemical databases. Alternatively, it is conceivable that
the identifier provided may contain a typographical error.

For the purpose of providing a relevant response, we investigated similar-sounding compound
identifiers for which public information is available. Two such compounds are:

o CT-388: A dual glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic
polypeptide (GIP) receptor agonist.[1][2][3] This peptide-based therapeutic is under
investigation for the treatment of obesity and type 2 diabetes.[1][2][3]
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o XL388: A potent and selective ATP-competitive inhibitor of the mammalian target of
rapamycin (mTOR).[4] It has been investigated for its anti-tumor activity in various cancer
models.[4]

Should "GL0388" be a typographical error and your interest lies in either CT-388 or XL388, or
another compound, please provide the corrected identifier. A detailed technical guide, including
structural analysis, data presentation, experimental protocols, and visualizations, can be
generated upon receiving the correct compound information.

Without specific data on the GL0388 compound, it is not possible to fulfill the request for a
detailed technical guide, including tables and diagrams of signaling pathways or experimental
workflows. We recommend verifying the compound identifier and consulting internal
documentation or proprietary databases where this designation might be registered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]

2. 2minutemedicine.com [2minutemedicine.com]

3. Effects of CT-388, a once-weekly signaling-biased dual GLP-1/GIP receptor agonist, on
weight loss and glycemic control in preclinical models and participants with obesity - PubMed
[pubmed.ncbi.nim.nih.gov]

e 4. selleckchem.com [selleckchem.com]

¢ To cite this document: BenchChem. [Structural Analysis of GL0388 Compound: Information
Not Available]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580756/docs#structural-analysis-of-gl0388-
compound-information-not-available]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 2/3 Tech Support


https://www.selleckchem.com/products/xl388.html
https://www.selleckchem.com/products/xl388.html
https://www.benchchem.com/product/b15580756/docs?utm_src=pdf-body#structural-analysis-of-gl0388-compound-information-not-available
https://www.benchchem.com/product/b15580756/docs?utm_src=pdf-body#structural-analysis-of-gl0388-compound-information-not-available
https://www.benchchem.com/product/b15580756?utm_src=pdf-custom-synthesis#bc-rfq
https://www.appliedclinicaltrialsonline.com/view/roche-s-novel-dual-glp-1-gip-receptor-agonist-produces-clinically-meaningful-weight-loss-in-phase-ib-trial
https://www.2minutemedicine.com/roche-ct-388-dual-glp1-gip-receptor-agonist-clinically-improves-weight-loss/
https://pubmed.ncbi.nlm.nih.gov/41319798/
https://pubmed.ncbi.nlm.nih.gov/41319798/
https://pubmed.ncbi.nlm.nih.gov/41319798/
https://www.selleckchem.com/products/xl388.html
https://www.benchchem.com/product/b15580756/docs#structural-analysis-of-gl0388-compound-information-not-available
https://www.benchchem.com/product/b15580756/docs#structural-analysis-of-gl0388-compound-information-not-available
https://www.benchchem.com/product/b15580756/docs#structural-analysis-of-gl0388-compound-information-not-available
https://www.benchchem.com/product/b15580756/docs#structural-analysis-of-gl0388-compound-information-not-available
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b15580756?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

